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carboxylate

Cat. No.: B3034142 Get Quote

An In-Depth Technical Guide to Benzyl 1-Boc-piperidine-3-carboxylate for Advanced

Research Applications

Executive Summary: This guide serves as a comprehensive technical resource for researchers,

medicinal chemists, and drug development professionals on Benzyl 1-Boc-piperidine-3-
carboxylate (CAS No. 139985-95-8). It provides an in-depth analysis of its commercial

availability, procurement strategies, plausible synthetic pathways, and critical quality control

protocols. Furthermore, this document outlines detailed methodologies for purification and

analytical characterization, discusses its strategic applications as a versatile building block in

pharmaceutical development, and provides essential safety and handling information. The

insights are grounded in established scientific principles to empower researchers in leveraging

this valuable synthetic intermediate for the creation of novel therapeutics.

Introduction to a Key Synthetic Scaffold
Benzyl 1-Boc-piperidine-3-carboxylate is a heterocyclic organic compound that serves as a

crucial building block in the synthesis of complex molecular architectures. The piperidine ring is

a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs.[1] The

strategic placement of a tert-butyloxycarbonyl (Boc) group on the piperidine nitrogen and a

benzyl ester at the 3-position offers chemists orthogonal protecting group strategies and

multiple points for molecular elaboration.
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The Boc group provides a stable, acid-labile protecting group for the nitrogen, while the benzyl

ester can be selectively removed under hydrogenolysis conditions, leaving other functional

groups intact. This dual functionality makes it an invaluable intermediate for constructing

libraries of compounds in drug discovery campaigns, particularly in the development of

analgesics and anti-inflammatory agents.[2][3]

Key Chemical Identifiers:

Chemical Name: Benzyl 1-(tert-butoxycarbonyl)piperidine-3-carboxylate

Synonyms: 3-benzyl-tert-butyl piperidine-1,3-dicarboxylate[4]

CAS Number: 139985-95-8[4][5]

Molecular Formula: C₁₈H₂₅NO₄[4]

Molecular Weight: 319.40 g/mol [4]

Commercial Availability and Strategic Procurement
Benzyl 1-Boc-piperidine-3-carboxylate is readily available from various chemical suppliers

that specialize in building blocks for research and development. Procurement for research

purposes typically involves quantities ranging from grams to kilograms.

Table 1: Representative Commercial Suppliers
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Supplier CAS Number Purity (Typical) Notes

BLD Pharm 139985-95-8 ≥95%

Analytical data such

as NMR, HPLC, and

LC-MS are often

available upon

request or on the

product page.[5]

ChemScene 139985-95-8 ≥98%

Offers custom

synthesis and process

optimization services

for larger scale needs.

[4]

Sigma-Aldrich 139985-95-8 Varies

As a major distributor,

availability and purity

should be confirmed

for the specific catalog

number.

Procurement Best Practices (Trustworthiness Pillar): As a self-validating system, it is imperative

for researchers to perform their own quality assessment upon receipt of the material,

regardless of the supplier's reputation.

Request a Certificate of Analysis (COA): Always request a lot-specific COA from the vendor.

This document provides initial data on purity (usually by HPLC or GC), identity (often by ¹H

NMR), and appearance.

Verify Structure and Purity: Upon receipt, an independent ¹H NMR and HPLC analysis

should be performed to confirm the structure and purity stated on the COA. This internal

verification is a cornerstone of experimental reproducibility.

Synthesis and Manufacturing Overview
Understanding the synthetic origin of Benzyl 1-Boc-piperidine-3-carboxylate is crucial for

anticipating potential impurities. While specific manufacturing processes are proprietary, a

chemically plausible route can be constructed from established organic chemistry principles,
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often starting from precursors like 3-hydroxypyridine or a related piperidone. A common

strategy involves the formation of the N-Boc-piperidine-3-carboxylic acid core, followed by

esterification.
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Caption: Plausible Synthetic Workflow for Benzyl 1-Boc-piperidine-3-carboxylate.
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Quality Control and Analytical Characterization
Rigorous analytical characterization is non-negotiable for ensuring the quality of starting

materials in drug development. The following protocols provide a framework for the in-house

validation of Benzyl 1-Boc-piperidine-3-carboxylate.

Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This protocol is designed to separate the main compound from potential impurities, such as

starting materials or by-products.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of Acetonitrile (Solvent B) and water with 0.1% formic acid (Solvent

A). A similar method was described for a related compound.[6]

Gradient Example: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes,

return to 30% B over 1 minute, and equilibrate for 2 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of

acetonitrile to create a 1 mg/mL stock solution.

Injection Volume: 10 µL.

Analysis: The purity is calculated based on the area percentage of the main peak relative to

the total peak area.

Protocol 2: Structural Verification by Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR is the gold standard for confirming the chemical structure of a molecule.
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Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform

(CDCl₃).

¹H NMR Analysis:

Expected Aromatic Protons: Signals between 7.2-7.4 ppm corresponding to the benzyl

group.

Expected Benzyl CH₂: A singlet around 5.1-5.2 ppm.

Expected Boc Group: A sharp singlet for the 9 protons of the tert-butyl group around 1.4-

1.5 ppm.

Expected Piperidine Ring Protons: A complex series of multiplets between 1.5-4.0 ppm.

¹³C NMR Analysis:

Expected Carbonyls: Signals for the ester and carbamate carbonyls will appear in the 155-

175 ppm range.

Expected Aromatic Carbons: Signals in the 127-136 ppm range.

Expected Boc Carbons: A quaternary carbon signal around 80 ppm and the methyl

carbons around 28 ppm.

Purification of Research-Grade Material
If the procured material does not meet the required purity specifications for a sensitive

experiment, further purification may be necessary.

Protocol 3: Flash Column Chromatography
This is the most common method for purifying organic compounds on a laboratory scale.

Stationary Phase: Silica gel (230-400 mesh). Causality Note: Silica gel is acidic and may

cause degradation of acid-sensitive compounds, including the potential cleavage of the Boc

group. One report on a related silyl-protected compound noted instability on silica.[7] If
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degradation is observed, switching to a neutral stationary phase like alumina is a prudent

choice.

Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., hexanes or heptane) and a

more polar solvent (e.g., ethyl acetate). A typical starting gradient would be 5% ethyl acetate

in hexanes, gradually increasing the polarity.

Slurry Preparation: Dissolve the crude material in a minimal amount of dichloromethane or

the eluent mixture. Adsorb this solution onto a small amount of silica gel, dry it under

vacuum, and load the resulting powder onto the top of the column. This "dry loading"

technique typically results in better separation.

Elution: Run the column under positive pressure, collecting fractions.

Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) or HPLC to

identify those containing the pure product.

Solvent Removal: Combine the pure fractions and remove the solvent using a rotary

evaporator to yield the purified compound.

Applications in Drug Discovery and Development
The utility of Benzyl 1-Boc-piperidine-3-carboxylate lies in its role as a modifiable scaffold.

The N-benzyl piperidine motif itself is a powerful tool used by medicinal chemists to fine-tune

physicochemical properties and introduce critical cation-π interactions with target proteins.[1][8]
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Caption: Key Derivatization Pathways for the Core Scaffold.

Amide Bond Formation: The benzyl ester can be hydrolyzed to the corresponding carboxylic

acid, which is a versatile handle for amide coupling reactions to introduce a wide range of

substituents.

N-Functionalization: The Boc group can be removed under acidic conditions (e.g.,

trifluoroacetic acid) to reveal the secondary amine. This amine can then be functionalized via
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reductive amination, acylation, or sulfonylation to explore the chemical space around the

nitrogen atom.

Chiral Synthesis: The racemic compound can be used as is, or chiral versions can be

employed to create enantiomerically pure final products, which is critical in modern drug

development.[2]

Safety, Handling, and Storage
As with any laboratory chemical, proper safety protocols must be followed. The specific

hazards will be detailed in the Safety Data Sheet (SDS) provided by the supplier, which is the

primary source of safety information and must be consulted before use.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves.[9][10]

Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of any dust or vapors.[9][10] Avoid contact with skin and eyes.[9][10]

Storage: Store the compound in a tightly sealed container in a cool, dry place, away from

incompatible materials like strong oxidizing agents.[11] For long-term stability, storage at 2-

8°C is often recommended.

Conclusion
Benzyl 1-Boc-piperidine-3-carboxylate is more than just a chemical; it is a strategic tool for

innovation in pharmaceutical research. Its commercial availability, coupled with a well-defined

chemical profile, makes it an accessible and reliable starting material. By applying rigorous

quality control, understanding its synthetic background, and leveraging its versatile functional

handles, researchers can confidently incorporate this building block into their synthetic

campaigns to accelerate the discovery and development of next-generation therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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